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Compound of Interest

Compound Name: Benzene, (hexyloxy)-

Cat. No.: B074731 Get Quote

"Benzene, (hexyloxy)-" (CAS No. 1132-66-7) is an organic compound with the molecular

formula C12H18O[1]. It is characterized as a colorless liquid with a faint floral scent, soluble in

most organic solvents but not in water[2]. The following table summarizes its key quantitative

data.

Property Value
Pressure /
Conditions

Source

Boiling Point 240 °C 760 mmHg Experimental[1][3][4]

245 °C Not Specified Experimental[5]

523.06 K (249.91 °C) Not Applicable
Calculated (Joback

method)[6]

Melting Point -19 °C Not Applicable
Experimental[1][2][3]

[4]

Density 0.909 g/cm³ Not Specified Experimental[1][3][4]

0.9174 g/cm³ Not Specified Experimental[2]

Flash Point 92.4 °C Not Specified Experimental[1][3][4]

Refractive Index 1.484 Not Specified Experimental[3][4]

1.4921 Not Specified Estimated[1][2]

Vapor Pressure 0.0602 mmHg 25 °C Experimental[1][2]
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Experimental Protocols for Boiling Point
Determination
The determination of a compound's boiling point is a critical laboratory procedure for its

identification and characterization. The following are standard methodologies that can be

employed to accurately measure the boiling point of a liquid such as Benzene, (hexyloxy)-.

Thiele Tube Method
This method is particularly advantageous when only a small amount of the substance is

available.

Apparatus: A Thiele tube, a thermometer, a small test tube (e.g., a Durham tube), a capillary

tube (sealed at one end), a rubber band or wire for attachment, and a heat source (Bunsen

burner or heating mantle).

Procedure:

A small quantity (about 0.5 mL) of Benzene, (hexyloxy)- is placed into the small test tube.

The capillary tube is inverted (open end down) and placed into the sample.

The test tube assembly is attached to the thermometer, ensuring the sample is level with

the thermometer bulb.

The entire setup is placed in the Thiele tube, which is filled with a high-boiling point oil

(e.g., mineral oil or silicone oil).

The side arm of the Thiele tube is gently heated, allowing the oil to circulate and heat the

sample uniformly.

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow

stream of bubbles.

Heating is continued until a rapid and continuous stream of bubbles emerges from the

capillary tube. This indicates that the vapor pressure of the sample has overcome the

atmospheric pressure.
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The heat source is then removed. As the apparatus cools, the stream of bubbles will slow

down and eventually stop. The boiling point is the temperature at which the liquid just

begins to be drawn back into the capillary tube[7].

Distillation Method
If a larger quantity of the substance is available and purification is also desired, a simple

distillation can be used to determine the boiling point.

Apparatus: A distillation flask, a condenser, a receiving flask, a thermometer with an adapter,

boiling chips or a magnetic stir bar, and a heat source.

Procedure:

A sample of at least 5 mL of Benzene, (hexyloxy)- is placed in the distillation flask along

with a few boiling chips to ensure smooth boiling[7].

The distillation apparatus is assembled. The thermometer is positioned so that the top of

the bulb is level with the bottom of the side arm leading to the condenser.

The sample is heated to boiling. The vapor will rise, surround the thermometer bulb, and

then pass into the condenser where it will liquefy and be collected in the receiving flask.

The temperature is monitored throughout the distillation. The boiling point is the stable

temperature reading on the thermometer when the liquid is actively distilling and

condensing[7].

The atmospheric pressure should be recorded as it affects the boiling point.

Synthesis of Benzene, (hexyloxy)-: A Conceptual
Workflow
Alkyl phenyl ethers, such as Benzene, (hexyloxy)-, are commonly synthesized via the

Williamson ether synthesis. This reaction involves the reaction of a phenoxide with a primary

alkyl halide. The following diagram illustrates the conceptual workflow for the synthesis of

Benzene, (hexyloxy)-.
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Reactants

Reaction Steps

Products

Phenol

Deprotonation of Phenol

Strong Base (e.g., NaOH) 1-Bromohexane

SN2 Nucleophilic Substitution

Sodium Phenoxide Intermediate

Benzene, (hexyloxy)- NaBr

Click to download full resolution via product page

Caption: Williamson Ether Synthesis of Benzene, (hexyloxy)-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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